Carbamic acid, [1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI)

• CAS RN: 192525-28-3
• Molecular Formula: C9H17NO3S
• Molecular Weight: 219.3 g/mol
• IUPAC Name: tert-butyl N-(1-methylsulfanyl-3-oxopropan-2-yl)carbamate
• InChI: InChI=1S/C9H17NO3S/c1-9(2,3)13-8(12)10-7(5-11)6-14-4/h5,7H,6H2,1-4H3,(H,10,12)
• InChI Key: UJTIBUBQPFDIPR-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC(CSC)C=O
• synonyms: Carbamic acid, [1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI)

Description

Carbamic acid, [1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI) is a chemical compound that has been extensively studied in scientific research for its potential use in various fields. This compound is also known as S-ethyl N-formyl-N-methylthiocarbamate, and it is a colorless liquid with a pungent odor. In

Mechanism Of Action

The mechanism of action of Carbamic acid, [1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI) is not well understood. However, it is believed to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the nervous system. This inhibition leads to an accumulation of acetylcholine, which causes overstimulation of the nervous system and ultimately leads to death.

Biochemical And Physiological Effects

Carbamic acid, [1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI) has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been found to have herbicidal properties, making it a potential candidate for weed control.

Advantages And Limitations For Lab Experiments

One advantage of Carbamic acid, [1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI) is its broad-spectrum antimicrobial activity. This makes it a potentially useful compound for the development of new antibiotics. However, one limitation of this compound is its toxicity, which makes it difficult to work with in laboratory experiments.

Future Directions

There are several future directions for the study of Carbamic acid, [1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI). One direction is the development of new antibiotics based on the antimicrobial properties of this compound. Another direction is the study of its potential use as a pesticide or herbicide. Further studies are also needed to fully understand the mechanism of action of this compound and its effects on the nervous system.

Synthesis Methods

Carbamic acid, [1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI) can be synthesized by the reaction of N-methylthiourea with ethyl formate in the presence of sodium hydroxide. The reaction yields the desired product, which can be purified by distillation or chromatography.

Scientific Research Applications

Carbamic acid, [1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI) has been studied for its potential use in various scientific fields. It has been found to have antimicrobial, antifungal, and herbicidal properties. It has also been studied for its potential use as a pesticide and insecticide.